Cas no 2229176-61-6 (3-(1-bromopropan-2-yl)-5-methylpyridine)

• Product Name: 3-(1-bromopropan-2-yl)-5-methylpyridine
• CAS No: 2229176-61-6
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 5963738
• PubChem ID: 165658050
• Update Time: 2025-05-24

3-(1-bromopropan-2-yl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromopropan-2-yl)-5-methylpyridine
• 2229176-61-6
• EN300-1906515

• Inchi： 1S/C9H12BrN/c1-7-3-9(6-11-5-7)8(2)4-10/h3,5-6,8H,4H2,1-2H3
• InChI Key： KPVUJGYQPYQGEQ-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(1-bromopropan-2-yl)-5-methylpyridine

3-(1-Bromopropan-2-yl)-5-methylpyridine: A Comprehensive Overview

3-(1-Bromopropan-2-yl)-5-methylpyridine, also known by its CAS number 2229176-61-6, is a heterocyclic compound with significant applications in organic synthesis and materials science. This compound belongs to the pyridine family, characterized by its six-membered aromatic ring containing one nitrogen atom. The substitution pattern at positions 3 and 5 of the pyridine ring introduces unique chemical properties, making it a valuable intermediate in various synthetic pathways.

The structure of 3-(1-bromopropan-2-yl)-5-methylpyridine consists of a pyridine ring with a methyl group at position 5 and a 1-bromopropan-2-yl group at position 3. The methyl group contributes to the compound's stability, while the brominated alkyl chain at position 3 introduces reactivity, particularly in nucleophilic substitution reactions. This combination makes the compound an ideal precursor for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the role of 3-(1-bromopropan-2-yl)-5-methylpyridine in the development of novel materials with tailored electronic properties. For instance, researchers have explored its use as a building block for constructing two-dimensional coordination polymers, which exhibit promising potential in energy storage applications. The brominated substituent facilitates the formation of metal-ligand bonds, enabling the creation of porous frameworks with high surface areas.

In addition to its role in materials science, 3-(1-bromopropan-2-yl)-5-methylpyridine has garnered attention in medicinal chemistry due to its ability to act as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into enantioselective reactions, chemists can efficiently synthesize enantiomerically enriched compounds, which are critical for drug development. Recent advancements in catalytic asymmetric alkylation have further expanded its utility in this field.

The synthesis of 3-(1-bromopropan-2-yl)-5-methylpyridine typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One common approach involves the alkylation of a pyridine derivative using a bromoalkane under basic conditions, followed by selective methylation at position 5. This sequence ensures high regioselectivity and yields the desired product with excellent purity.

From an environmental perspective, researchers have investigated the biodegradation pathways of 3-(1-bromopropan-2-yl)-5-methylpyridine. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the alkyl chain and subsequent mineralization of the aromatic ring. These findings are crucial for assessing its environmental impact and developing sustainable synthetic strategies.

In conclusion, 3-(1-bromopropan-2-yl)-5-methylpyridine, CAS number 2229176-61-6, stands as a versatile building block in organic synthesis and materials science. Its unique structure enables diverse applications across multiple disciplines, from drug discovery to advanced material development. As research continues to uncover new synthetic routes and functional applications, this compound is poised to remain a cornerstone in modern chemical innovation.